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Compound of Interest

Compound Name: Macedonoside A

Cat. No.: B12394775 Get Quote

An in-depth analysis of the spectroscopic data for Macedonoside A, a significant triterpenoid

saponin, is presented for researchers, scientists, and professionals in drug development. This

guide provides a comprehensive overview of its structural elucidation through Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS), complete with detailed experimental

protocols and tabulated data for ease of reference.

Spectroscopic Data of Macedonoside A
Macedonoside A was first isolated from the overground parts of Lysimachia macedonica. Its

structure was determined as (3β,20α,21α)-20-Carboxy-21-hydroxy-11-oxo-30-norolean-12-en-

3-yl 2-O-β-D-glucopyranuronosyl-β-D-glucopyranosiduronic acid. The empirical formula has

been established as C₄₂H₆₂O₁₇.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-MS) provides crucial information for the determination

of the molecular formula of Macedonoside A.

Table 1: Mass Spectrometry Data for Macedonoside A

Ion Observed m/z Calculated m/z Molecular Formula

[M-H]⁻ 837.3918 837.3909 C₄₂H₆₁O₁₇

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12394775?utm_src=pdf-interest
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Data
The structural backbone and the nature and attachment of the sugar moieties of

Macedonoside A were elucidated using ¹H and ¹³C NMR spectroscopy. The assignments were

confirmed by two-dimensional NMR techniques.

Table 2: ¹³C NMR Spectroscopic Data for Macedonoside A (Aglycone and Sugar Moieties)
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Position δc (ppm) Position δc (ppm)

Aglycone Glucuronic Acid I

1 38.6 1' 104.2

2 26.5 2' 82.9

3 89.0 3' 75.8

4 39.2 4' 72.0

5 55.4 5' 76.5

6 18.2 6' 170.8

7 32.9 Glucuronic Acid II

8 40.0 1'' 104.7

9 47.9 2'' 74.6

10 36.8 3'' 76.2

11 200.1 4'' 72.5

12 128.4 5'' 76.8

13 169.8 6'' 170.8

14 45.2

15 28.4

16 23.5

17 48.5

18 41.5

19 46.1

20 89.8

21 72.8

22 37.2
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23 28.0

24 16.6

25 16.4

26 18.6

27 23.4

28 28.8

29 26.9

30-COOH 178.2

Table 3: ¹H NMR Spectroscopic Data for Macedonoside A (Aglycone and Sugar Moieties)

Position δH (ppm, J in Hz) Position δH (ppm, J in Hz)

Aglycone Glucuronic Acid I

3 3.22 (dd, 11.5, 4.5) 1' 4.40 (d, 7.8)

12 5.68 (s) 2' 3.55 (m)

21 4.15 (d, 9.5) 3' 3.60 (m)

Methyl Protons 4' 3.62 (m)

23 1.14 (s) 5' 3.75 (d, 9.5)

24 0.82 (s) Glucuronic Acid II

25 0.88 (s) 1'' 4.55 (d, 7.5)

26 1.18 (s) 2'' 3.40 (m)

27 1.35 (s) 3'' 3.50 (m)

28 1.25 (s) 4'' 3.52 (m)

29 1.05 (s) 5'' 3.70 (d, 9.5)
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Experimental Protocols
Extraction and Isolation
The air-dried overground parts of Lysimachia macedonica were extracted with 70% ethanol.

The resulting extract was concentrated and partitioned successively with n-butanol. The n-

butanol extract was subjected to column chromatography on silica gel, followed by preparative

high-performance liquid chromatography (HPLC) to yield pure Macedonoside A.

Mass Spectrometry
Mass spectra were recorded on a high-resolution electrospray ionization (HR-ESI) mass

spectrometer in the negative ion mode. The sample was dissolved in methanol and infused into

the ESI source.

Nuclear Magnetic Resonance Spectroscopy
NMR spectra were recorded on a Bruker spectrometer operating at 500 MHz for ¹H and 125

MHz for ¹³C. The sample was dissolved in pyridine-d₅. Chemical shifts are reported in ppm

relative to the solvent signals. Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC)

were performed to establish the structure.

Logical Relationships in Structural Elucidation
The following diagram illustrates the workflow for the structural elucidation of Macedonoside
A, starting from the raw plant material to the final identified chemical structure.
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Workflow for the Structural Elucidation of Macedonoside A

Lysimachia macedonica
(Overground Parts)

Extraction with 70% EtOH

Partition with n-Butanol

Column Chromatography
(Silica Gel)

Preparative HPLC

Macedonoside A
(Pure Compound)

HR-ESI-MS Analysis 1D & 2D NMR Analysis
(¹H, ¹³C, COSY, HSQC, HMBC)

Molecular Formula Determination
(C₄₂H₆₂O₁₇)

Structure Elucidation
(Aglycone + Sugar Moieties)

Final Structure of Macedonoside A
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To cite this document: BenchChem. [Spectroscopic data for Macedonoside A (NMR, MS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394775#spectroscopic-data-for-macedonoside-a-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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